Cas no 52767-85-8 (2(1H)-Pyrimidinethione, 5-(1-methylethyl)-)

2(1H)-Pyrimidinethione, 5-(1-methylethyl)- structure
52767-85-8 structure
Product Name:2(1H)-Pyrimidinethione, 5-(1-methylethyl)-
CAS No:52767-85-8
MF:C7H10N2S
MW:154.232699871063
CID:1578733
PubChem ID:12356157
Update Time:2025-04-21

2(1H)-Pyrimidinethione, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinethione, 5-(1-methylethyl)-
    • 5-propan-2-yl-1H-pyrimidine-2-thione
    • 5-isopropylpyrimidine-2-thiol
    • 52767-85-8
    • DTXSID40493775
    • GS2579
    • 5-(Propan-2-yl)pyrimidine-2(1H)-thione
    • SCHEMBL10165324
    • Inchi: 1S/C7H10N2S/c1-5(2)6-3-8-7(10)9-4-6/h3-5H,1-2H3,(H,8,9,10)
    • InChI Key: KWJDJZAGSWZZQL-UHFFFAOYSA-N
    • SMILES: S=C1N=CC(=CN1)C(C)C

Computed Properties

  • Exact Mass: 154.0566
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 24.39

2(1H)-Pyrimidinethione, 5-(1-methylethyl)- Related Literature

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